Cas no 200184-60-7 (1-O-Benzyl 2-O-methyl 4-methylidenepyrrolidine-1,2-dicarboxylate)

• Product Name: 1-O-Benzyl 2-O-methyl 4-methylidenepyrrolidine-1,2-dicarboxylate
• CAS No: 200184-60-7
• MF: C₁₅H₁₇NO₄
• MW: 275.299784421921
• MDL: MFCD29058963
• CID: 1391739
• PubChem ID: 54190049
• Update Time: 2025-06-07

1-O-Benzyl 2-O-methyl 4-methylidenepyrrolidine-1,2-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 1,2-Pyrrolidinedicarboxylic acid, 4-methylene-, 2-methyl1-(phenylmethyl) ester, (2S)-
• (S)-1-((benzyloxy)carbonyl)-2-methyl-4-methylenepyrrolidine-2-carboxylic acid
• PHWGPICRKIRWAG-UHFFFAOYSA-N
• 1-O-benzyl 2-O-methyl (2S)-4-methylidenepyrrolidine-1,2-dicarboxylate
• 4-methylene-pyrrolidine-1,2-dicarboxylic acid 1-benzyl ester 2-methyl ester
• 1-O-Benzyl 2-O-methyl 4-methylidenepyrrolidine-1,2-dicarboxylate
• 1,2-Pyrrolidinedicarboxylic acid, 4-methylene-, 2-methyl 1-(phenylmethyl) ester, (2S)-
• PHWGPICRKIRWAG-ZDUSSCGKSA-N
• AS-36652
• (S)-1-Benzyl 2-methyl 4-methylenepyrrolidine-1,2-dicarboxylate
• SCHEMBL202452
• EN300-7218091
• AKOS027329680
• (s)-1-benzyloxycarbonyl-4methylideneproline methyl ester
• (S)-1-benzyloxycarbonyl-4-methylidene proline methyl ester
• MFCD29058963
• CS-0052631
• (S)-1-Benzyl2-methyl4-methylenepyrrolidine-1,2-dicarboxylate
• 1-Benzyl 2-methyl (2S)-4-methylidenepyrrolidine-1,2-dicarboxylate
• 1-benzyl 2-methyl (S)-4-methylenepyrrolidine-1,2-dicarboxylate
• (S)-1-benzyloxycarbonyl-4-methylideneproline methyl ester
• 200184-60-7

• MDL： MFCD29058963
• Inchi： 1S/C15H17NO4/c1-11-8-13(14(17)19-2)16(9-11)15(18)20-10-12-6-4-3-5-7-12/h3-7,13H,1,8-10H2,2H3
• InChI Key： PHWGPICRKIRWAG-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CC(=C)CC1C(=O)OC)=O

Computed Properties

• Exact Mass: 275.116
• Monoisotopic Mass: 275.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.8
• XLogP3: 1.9

Experimental Properties

• Density: 1.20±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.14 g/l) (25 º C),

Additional information on 1-O-Benzyl 2-O-methyl 4-methylidenepyrrolidine-1,2-dicarboxylate

1-O-Benzyl 2-O-methyl 4-methylidenepyrrolidine-1,2-dicarboxylate (CAS No. 200184-60-7): A Comprehensive Overview

1-O-Benzyl 2-O-methyl 4-methylidenepyrrolidine-1,2-dicarboxylate (CAS No. 200184-60-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. This article provides a detailed overview of the chemical properties, synthesis methods, and recent research advancements related to 1-O-Benzyl 2-O-methyl 4-methylidenepyrrolidine-1,2-dicarboxylate.

Chemical Structure and Properties

The molecular formula of 1-O-Benzyl 2-O-methyl 4-methylidenepyrrolidine-1,2-dicarboxylate is C₁₅H₁₇NO₄, with a molecular weight of approximately 279.30 g/mol. The compound features a pyrrolidine ring with specific substituents at the 1-, 2-, and 4-positions. The benzyl group at the 1-position and the methyl group at the 2-position contribute to its hydrophobic character, while the carboxylate groups at the 1- and 2-positions provide polarity and potential for hydrogen bonding. The presence of a double bond at the 4-position adds to its structural complexity and reactivity.

Synthesis Methods

The synthesis of 1-O-Benzyl 2-O-methyl 4-methylidenepyrrolidine-1,2-dicarboxylate involves several steps, each requiring precise control over reaction conditions to achieve high yields and purity. One common approach is the Michael addition reaction followed by cyclization. This method typically starts with the reaction of a benzyl alcohol derivative and a methyl ester in the presence of a suitable catalyst. The resulting intermediate undergoes cyclization to form the pyrrolidine ring, which is then further modified to introduce the double bond at the 4-position.

Analytical Techniques

The characterization of 1-O-Benzyl 2-O-methyl 4-methylidenepyrrolidine-1,2-dicarboxylate relies on various analytical techniques to ensure its purity and structural integrity. High-performance liquid chromatography (HPLC) is commonly used for purity assessment, while nuclear magnetic resonance (NMR) spectroscopy provides detailed information about the molecular structure. Mass spectrometry (MS) is also employed to confirm the molecular weight and identify any impurities or by-products.

Biological Activity and Applications

1-O-Benzyl 2-O-methyl 4-methylidenepyrrolidine-1,2-dicarboxylate has been investigated for its potential biological activities, particularly in the context of medicinal chemistry. Recent studies have shown that this compound exhibits promising properties as a lead molecule for drug discovery. For instance, it has demonstrated moderate inhibitory activity against certain enzymes involved in metabolic pathways, making it a candidate for further optimization as a therapeutic agent.

In addition to its enzymatic inhibition properties, 1-O-Benzyl 2-O-methyl 4-methylidenepyrrolidine-1,2-dicarboxylate has been explored for its potential as a scaffold for developing new drugs targeting neurological disorders. Its ability to cross the blood-brain barrier and interact with specific receptors makes it an attractive candidate for further research in this area.

Clinical Trials and Future Directions

The development of new drugs based on 1-O-Benzyl 2-O-methyl 4-methylidenepyrrolidine-1,2-dicarboxylate is an ongoing process that involves rigorous preclinical and clinical trials. Preclinical studies have shown promising results in animal models, demonstrating improved efficacy and reduced side effects compared to existing treatments. These findings have paved the way for phase I clinical trials, which are currently underway to evaluate safety and tolerability in human subjects.

The future directions for research on 1-O-Benzyl 2-O-methyl 4-methylidenepyrrolidine-1,2-dicarboxylate include optimizing its pharmacokinetic properties to enhance bioavailability and stability. Additionally, efforts are being made to identify novel derivatives with enhanced biological activity and reduced toxicity. These advancements are expected to contribute significantly to the development of new therapeutic options for various diseases.

Safety Considerations

Safety is a critical aspect of any chemical compound used in pharmaceutical research. While 1-O-Benzyl 2-O-methyl 4-methylidenepyrrolidine-1,2-dicarboxylate has shown promising potential, it is essential to handle it with care in laboratory settings. Proper personal protective equipment (PPE) should be worn during handling, and all safety guidelines should be strictly followed to minimize exposure risks.

In conclusion, 1-O-Benzyl 2-O-methyl 4-methylidenepyrrolidine-1,2-dicarboxylate (CAS No. 200184-60-7) represents a significant advancement in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a valuable lead molecule for drug discovery efforts aimed at developing new treatments for various diseases. Ongoing research continues to explore its full potential, paving the way for future innovations in healthcare.